3-Heptadecyl-4-methyl-1-(3-sulfo-4-phenoxyphenyl)-2-pyrazolin-5-one
3-Heptadecyl-4-methyl-1-(3-sulfo-4-phenoxyphenyl)-2-pyrazolin-5-one
Brand Name:
Vulcanchem
CAS No.:
105489-07-4
VCID:
VC0028386
InChI:
InChI=1S/C33H48N2O5S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-30-27(2)33(36)35(34-30)28-24-25-31(32(26-28)41(37,38)39)40-29-21-18-17-19-22-29/h17-19,21-22,24-27H,3-16,20,23H2,1-2H3,(H,37,38,39)
SMILES:
CCCCCCCCCCCCCCCCCC1=NN(C(=O)C1C)C2=CC(=C(C=C2)OC3=CC=CC=C3)S(=O)(=O)O
Molecular Formula:
C33H48N2O5S
Molecular Weight:
584.816
3-Heptadecyl-4-methyl-1-(3-sulfo-4-phenoxyphenyl)-2-pyrazolin-5-one
CAS No.: 105489-07-4
Main Products
VCID: VC0028386
Molecular Formula: C33H48N2O5S
Molecular Weight: 584.816
| CAS No. | 105489-07-4 |
|---|---|
| Product Name | 3-Heptadecyl-4-methyl-1-(3-sulfo-4-phenoxyphenyl)-2-pyrazolin-5-one |
| Molecular Formula | C33H48N2O5S |
| Molecular Weight | 584.816 |
| IUPAC Name | 5-(3-heptadecyl-4-methyl-5-oxo-4H-pyrazol-1-yl)-2-phenoxybenzenesulfonic acid |
| Standard InChI | InChI=1S/C33H48N2O5S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-30-27(2)33(36)35(34-30)28-24-25-31(32(26-28)41(37,38)39)40-29-21-18-17-19-22-29/h17-19,21-22,24-27H,3-16,20,23H2,1-2H3,(H,37,38,39) |
| Standard InChIKey | SPJIEXHENBRIDM-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCC1=NN(C(=O)C1C)C2=CC(=C(C=C2)OC3=CC=CC=C3)S(=O)(=O)O |
| Synonyms | 3-Heptadecyl-4-methyl-1-(3-sulfo-4-phenoxyphenyl)-2-pyrazolin-5-one |
| Last Modified | Aug 20 2021 |
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